
Rhenium-186: A Comprehensive Technical Guide
to its Half-life and Energy Spectrum

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rhenium-186

Cat. No.: B1221839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear decay

properties of Rhenium-186 (¹⁸⁶Re), a radionuclide of significant interest for therapeutic

applications in nuclear medicine. This document details its half-life, energy spectrum, and the

experimental methodologies used to characterize these fundamental properties.

Introduction to Rhenium-186
Rhenium-186 is a beta- and gamma-emitting radionuclide with physical characteristics that

make it a promising candidate for various radiotherapeutic applications, particularly in the

palliation of bone pain from metastatic cancer. Its therapeutic efficacy is derived from the

localized energy deposition of its beta particles, while its gamma emissions allow for

simultaneous imaging and dosimetric calculations.

Nuclear Decay Properties of Rhenium-186
Rhenium-186 decays via two primary modes: beta-minus (β⁻) emission to Osmium-186

(¹⁸⁶Os) and electron capture (EC) to Tungsten-186 (¹⁸⁶W). The dominant decay pathway is beta

emission, accounting for approximately 92.5% of all decay events.

Half-Life
The physical half-life of Rhenium-186 is a crucial parameter for therapy planning and

dosimetry. It is consistently reported to be approximately 3.7 to 3.8 days, or about 90 hours. A
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precise value for the half-life is 3.7183 days.

Energy Spectrum
The energy spectrum of Rhenium-186 is characterized by both continuous beta particle

emissions and discrete gamma-ray emissions.

Beta (β⁻) Spectrum:

Rhenium-186 emits beta particles with a maximum energy (Eβ,max) of 1.07 MeV and a mean

energy of 0.349 MeV. The beta emission spectrum is continuous, with the most probable

energy being significantly lower than the maximum energy. The relatively low energy of these

beta particles results in a short tissue penetration range, making it suitable for treating small to

medium-sized tumors.

Gamma (γ) Spectrum:

The most prominent gamma-ray emitted by Rhenium-186 has an energy of 137 keV, with an

abundance of approximately 9%. This gamma emission is particularly useful for in-vivo imaging

using Single Photon Emission Computed Tomography (SPECT), allowing for the visualization

of the radiopharmaceutical's biodistribution and the performance of patient-specific dosimetry.

Quantitative Decay Data
The following tables summarize the key quantitative data for the decay of Rhenium-186.

Table 1: General Properties of Rhenium-186

Property Value

Half-life 3.7183 days

Decay Modes
β⁻ emission (~92.5%), Electron Capture

(~7.5%)

Daughter Isotope (β⁻) ¹⁸⁶Os

Daughter Isotope (EC) ¹⁸⁶W
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Table 2: Rhenium-186 Beta (β⁻) Emission Data

Parameter Energy (MeV)

Maximum Beta Energy (Eβ,max) 1.07

Mean Beta Energy (Eβ,mean) 0.349

Table 3: Rhenium-186 Principal Gamma (γ) Emission Data

Energy (keV) Intensity (%)

137.16 9.42

Experimental Protocols for Characterization
The accurate determination of the half-life and energy spectrum of Rhenium-186 is critical for

its clinical application. The following sections describe the typical experimental methodologies

employed for these measurements.

Measurement of Half-Life
A common method for determining the half-life of a gamma-emitting radionuclide like Rhenium-
186 involves measuring the decay of its activity over time using a calibrated radiation detector.

Experimental Workflow:

Caption: Workflow for Rhenium-186 half-life measurement.

Detailed Methodology:

Source Preparation: A sample of Rhenium-186 of known initial activity is prepared in a well-

defined and reproducible geometry to ensure consistent counting efficiency.

Instrumentation: A high-purity germanium (HPGe) detector is used for its excellent energy

resolution, which allows for the clear identification and quantification of the 137 keV gamma

peak. The detector is coupled to a multichannel analyzer (MCA) for data acquisition.
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Data Collection: The gamma-ray spectrum of the Rhenium-186 sample is acquired at

regular, predetermined time intervals over a period of several half-lives (e.g., 2-3 weeks).

The counting time for each measurement is kept constant.

Data Analysis: For each recorded spectrum, the region of interest (ROI) around the 137 keV

photopeak is analyzed to determine the net counts (total counts minus background).

Half-life Calculation: The natural logarithm of the net counts is plotted against the

corresponding time of measurement. The data points should fall on a straight line, and a

linear regression analysis is performed. The decay constant (λ) is determined from the slope

of the line, and the half-life (T₁/₂) is calculated using the formula: T₁/₂ = ln(2) / λ.

Measurement of the Energy Spectrum
The characterization of both the beta and gamma energy spectra requires specialized

spectroscopic techniques.

4.2.1. Gamma Energy Spectrum

Experimental Workflow:

Caption: Workflow for gamma energy spectrum measurement.

Detailed Methodology:

Instrumentation Setup: A calibrated HPGe detector is used. The detector is cooled to liquid

nitrogen temperatures to reduce thermal noise and improve resolution.

Energy Calibration: The spectrometer is calibrated using standard gamma-ray sources with

well-known energies and intensities (e.g., ¹³³Ba, ¹⁵²Eu, ⁶⁰Co). This calibration allows for the

conversion of channel numbers from the MCA to energy values (in keV).

Spectrum Acquisition: The Rhenium-186 source is placed at a suitable distance from the

detector, and the gamma-ray spectrum is acquired for a sufficient amount of time to obtain

good counting statistics.

Data Analysis: The resulting spectrum is analyzed to identify the characteristic photopeaks of

Rhenium-186. The energy and net area (counts) of each peak are determined. The intensity
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of each gamma emission can be calculated by correcting the peak area for the detector

efficiency at that energy.

4.2.2. Beta Energy Spectrum

The measurement of the continuous beta spectrum is more complex due to the interaction of

electrons with matter.

Experimental Workflow:

¹⁸⁶Os ¹⁸⁶W

¹⁸⁶Re (T₁/₂ = 3.7183 d)

Ground State

β⁻ (92.5%)
Eβ,max = 1.07 MeV137.16 keV

β⁻
Eβ,max = 0.933 MeV

Ground State

EC (7.5%)

γ = 137.16 keV
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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